4,6-dimethyl-2-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine

Specification

• CAS No.: 2640955-45-7
• Molecular Formula: C17H20N8
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 6-[5-(4,6-dimethylpyrimidin-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• Standard InChI: InChI=1S/C17H20N8/c1-11-5-12(2)20-17(19-11)24-8-13-6-23(7-14(13)9-24)16-4-3-15-21-18-10-25(15)22-16/h3-5,10,13-14H,6-9H2,1-2H3
• Standard InChI Key: VDPIHHSYMJUJCM-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4)C
• Canonical SMILES: CC1=CC(=NC(=N1)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4)C

Introduction

4,6-Dimethyl-2-(5-{124triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine is a complex organic compound with a molecular formula of C17H20N8 and a molecular weight of 336.4 g/mol. This compound is characterized by its intricate structure, which includes a pyrimidine ring connected to an octahydropyrrolo[3,4-c]pyrrol moiety, further linked to atriazolo[4,3-b]pyridazin-6-yl group.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to form the desired heterocyclic structure. While specific synthesis protocols for this compound are not widely documented, similar compounds often involve condensation reactions or cyclization processes to form the complex ring systems.

Biological Activities and Potential Applications

Although specific biological activities of 4,6-Dimethyl-2-(5-{triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine are not extensively reported, compounds with similar structures often exhibit pharmacological properties. These can include antimicrobial, antiviral, or anticancer activities due to their ability to interact with biological targets such as enzymes or receptors.

Research Findings and Future Directions

Research on compounds with fused heterocyclic rings like 4,6-Dimethyl-2-(5-{triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine is ongoing, with a focus on exploring their therapeutic potential. Future studies should aim to elucidate the compound's biological activities, optimize its synthesis, and investigate its pharmacokinetic properties.